Cas no 1805623-51-1 (3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine
• CAS No: 1805623-51-1
• MF: C₇H₄BrF₂IN₂O₂
• MW: 392.924139976501
• CID: 4892112
• Update Time: 2025-06-08

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine

• Inchi： 1S/C7H4BrF2IN2O2/c8-1-3-5(11)4(13(14)15)2-12-6(3)7(9)10/h2,7H,1H2
• InChI Key： IQFBMXBMKSYAMR-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1CBr)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine

Professional Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine (CAS No. 1805623-51-1)

3-(Bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine, with the CAS number 1805623-51-1, is a highly versatile and synthetically valuable heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their broad spectrum of biological activities and industrial applications. The unique structural features of this molecule, including the presence of a bromomethyl group, a difluoromethyl substituent, an iodo atom, and a nitro group, make it an invaluable intermediate in the synthesis of more complex molecules.

The bromomethyl functional group on the pyridine ring provides a reactive site for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more elaborate molecular architectures, such as biaryl compounds or polycyclic systems. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates. Its presence can significantly influence the pharmacokinetic properties of derived compounds, making it a desirable feature in medicinal chemistry.

The iodo substituent at the 4-position of the pyridine ring serves as an excellent handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing biaryl systems, which are prevalent in many bioactive molecules. The combination of these reactive sites allows for a high degree of synthetic flexibility, enabling chemists to explore diverse chemical space efficiently.

The nitro group at the 5-position introduces both electronic and steric effects into the molecule. Electronically, it withdraws electron density from the pyridine ring, which can modulate the reactivity of adjacent functional groups. Sterically, it can influence the conformation of the molecule and its interactions with biological targets. This feature has been exploited in various drug discovery campaigns to optimize binding properties and improve selectivity.

In recent years, 3-(bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine has found applications in several cutting-edge research areas. One notable area is the development of kinase inhibitors, where its structural motifs have been incorporated into molecules targeting various oncogenic pathways. The combination of halogenated pyridines with pharmacophoric elements has led to the discovery of potent and selective inhibitors with promising preclinical profiles.

The compound has also been utilized in the synthesis of novel agrochemicals. Pyridine derivatives are well-documented for their activity against a range of pests and pathogens. The unique substitution pattern of 3-(bromomethyl)-2-(difluoromethyl)-4-iodo-5-nitropyridine

The synthetic utility of this compound extends beyond pharmaceuticals and agrochemicals. It has been employed in materials science, particularly in the development of organic electronic materials such as OLEDs (organic light-emitting diodes) and photovoltaic cells. The presence of electron-withdrawing groups like the nitro group enhances charge transport properties, making these pyridine derivatives valuable components in advanced material design.

The growing interest in fluorinated compounds has also highlighted the importance of 3-(bromomethyl

In conclusion, 3-(B(bromomethyl))-2(Bdifluoromethyl))-4(Biodo))-5(Bnitropyridine(B(CAS No.B1805623-51(B1)) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists working on complex molecular architectures. As research continues to uncover new applications and functionalities, this compound is poised to remain at the forefront of innovation in chemical biology and material science.